4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide
Description
4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C22H17F2N3O3 and its molecular weight is 409.393. The purity is usually 95%.
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Scientific Research Applications
Orexin Receptor Antagonism
The compound has been researched for its role in modulating orexin receptors, which are involved in feeding, arousal, stress, and drug abuse. In a study, similar compounds were evaluated for their effectiveness in reducing binge eating in rats, indicating a potential application in addressing eating disorders with a compulsive component (Piccoli et al., 2012).
Tuberculosis Treatment
Research has explored the use of related compounds in the treatment of tuberculosis. A study demonstrated the effectiveness of a similar compound against Mycobacterium tuberculosis, showing promise as a novel therapeutic option (Jeankumar et al., 2013).
Anticancer Activity
Several studies have investigated the anticancer properties of compounds structurally similar to 4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide. These include research on derivatives showing cytotoxic activity against various human cancer cell lines, suggesting potential in cancer therapy (Khalifa & Abdelbaky, 2008).
Anticholinesterase Activity
Compounds with a similar structure have been studied for their anticholinesterase activity, indicating potential use in treating diseases like Alzheimer's. One study found that certain derivatives exhibited significant activity toward acetylcholinesterase (Ghanei-Nasab et al., 2016).
Antimicrobial and Antiviral Properties
Research has also been conducted on the antimicrobial and antiviral properties of related compounds. This includes their potential effectiveness against various pathogens, including influenza viruses, offering avenues for new antimicrobial and antiviral agents (Hamed et al., 2020).
properties
IUPAC Name |
1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(furan-2-ylmethyl)pyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F2N3O3/c23-16-5-3-15(4-6-16)14-30-20-13-27(18-9-7-17(24)8-10-18)26-21(20)22(28)25-12-19-2-1-11-29-19/h1-11,13H,12,14H2,(H,25,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQZNMTPZIIADLU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=NN(C=C2OCC3=CC=C(C=C3)F)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F2N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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